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Compound of Interest

Compound Name:
1-Isocyano-4-methoxy-2-

nitrobenzene

Cat. No.: B7890201 Get Quote

This document provides a detailed analysis of the molecular weight for the chemical compound

1-Isocyano-4-methoxy-2-nitrobenzene, a crucial parameter for researchers and

professionals in the fields of drug development and chemical synthesis.

Molecular Composition and Weight
The molecular formula for 1-Isocyano-4-methoxy-2-nitrobenzene is C8H6N2O3. The

molecular weight is derived from the sum of the atomic weights of its constituent atoms.

Element Symbol Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen H 6 1.008 6.048

Nitrogen N 2 14.007 28.014

Oxygen O 3 15.999 47.997

Total 178.147

The calculated molecular weight of 1-Isocyano-4-methoxy-2-nitrobenzene is approximately

178.14 g/mol [1]. This value is consistent for its isomers, such as 1-isocyano-2-methoxy-4-

nitrobenzene, which shares the same molecular formula[1].
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Logical Structure of 1-Isocyano-4-methoxy-2-
nitrobenzene
The following diagram illustrates the logical relationship of the functional groups attached to the

central benzene ring, which defines the compound's identity and, consequently, its molecular

formula and weight.
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Caption: Functional group arrangement in 1-Isocyano-4-methoxy-2-nitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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